Cas no 1805609-54-4 (Methyl 4-(difluoromethyl)-6-methoxy-3-methylpyridine-2-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-6-methoxy-3-methylpyridine-2-carboxylate
• CAS No: 1805609-54-4
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 4896576
• Update Time: 2025-06-11

Methyl 4-(difluoromethyl)-6-methoxy-3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-6-methoxy-3-methylpyridine-2-carboxylate

• Inchi： 1S/C10H11F2NO3/c1-5-6(9(11)12)4-7(15-2)13-8(5)10(14)16-3/h4,9H,1-3H3
• InChI Key： RQMOVDNPTGUSRY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C(=O)OC)C=1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(difluoromethyl)-6-methoxy-3-methylpyridine-2-carboxylate

Methyl 4-(difluoromethyl)-6-methoxy-3-methylpyridine-2-carboxylate (CAS No. 1805609-54-4): An Overview

Methyl 4-(difluoromethyl)-6-methoxy-3-methylpyridine-2-carboxylate (CAS No. 1805609-54-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine with unique structural features that make it a valuable candidate for various applications, particularly in the development of novel therapeutics.

The molecular structure of Methyl 4-(difluoromethyl)-6-methoxy-3-methylpyridine-2-carboxylate is characterized by a pyridine ring substituted with a difluoromethyl group at the 4-position, a methoxy group at the 6-position, and a methyl group at the 3-position. The carboxylate moiety is esterified with a methyl group, which imparts additional stability and solubility properties to the molecule. These structural elements collectively contribute to its pharmacological profile and potential therapeutic applications.

Recent studies have highlighted the potential of Methyl 4-(difluoromethyl)-6-methoxy-3-methylpyridine-2-carboxylate in various biological systems. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been shown to exhibit potent inhibitory effects on certain kinases, which are key targets in the treatment of cancer and inflammatory diseases. This property makes it a promising lead compound for further drug development.

In addition to its enzymatic inhibition properties, Methyl 4-(difluoromethyl)-6-methoxy-3-methylpyridine-2-carboxylate has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated its ability to interfere with viral replication processes, particularly in the context of RNA viruses such as influenza and coronaviruses. This finding opens up new avenues for the development of antiviral therapies that could address emerging viral threats.

The synthesis of Methyl 4-(difluoromethyl)-6-methoxy-3-methylpyridine-2-carboxylate involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically begins with the formation of the pyridine ring, followed by sequential substitution reactions to introduce the difluoromethyl, methoxy, and methyl groups. The final step involves esterification of the carboxylic acid to form the methyl ester. These synthetic steps are optimized to minimize side reactions and ensure the production of a high-quality product suitable for pharmaceutical applications.

From a pharmacokinetic perspective, Methyl 4-(difluoromethyl)-6-methoxy-3-methylpyridine-2-carboxylate exhibits favorable properties that enhance its bioavailability and therapeutic efficacy. Its lipophilicity and solubility characteristics allow it to cross biological membranes efficiently, facilitating its distribution to target tissues. Additionally, its metabolic stability ensures that it remains active in vivo for an extended period, which is crucial for maintaining therapeutic effects.

Clinical trials involving Methyl 4-(difluoromethyl)-6-methoxy-3-methylpyridine-2-carboxylate are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from phase I trials have shown promising results, with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, Methyl 4-(difluoromethyl)-6-methoxy-3-methylpyridine-2-carboxylate (CAS No. 1805609-54-4) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable lead compound for the development of novel therapeutics targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a future drug candidate.